Cas no 1337533-32-0 (tert-butyl 4-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indoline-1-carboxylate)

• Product Name: tert-butyl 4-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indoline-1-carboxylate
• CAS No: 1337533-32-0
• MF: C₁₉H₂₇BFNO₄
• MW: 363.231389284134
• CID: 6838159
• PubChem ID: 66823308
• Update Time: 2025-08-04

tert-butyl 4-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• FRNQZKXLRLVWDV-UHFFFAOYSA-N
• AT22306
• DTXSID501104115
• 1337533-32-0
• tert-butyl 4-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indoline-1-carboxylate
• 1H-Indole-1-carboxylic acid, 4-fluoro-2,3-dihydro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, 1,1-dimethylethyl ester
• DB-419773
• SCHEMBL867519
• 1,1-dimethylethyl 4-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-indole-1-carboxylate

• Inchi： 1S/C19H27BFNO4/c1-17(2,3)24-16(23)22-11-10-12-14(22)9-8-13(15(12)21)20-25-18(4,5)19(6,7)26-20/h8-9H,10-11H2,1-7H3
• InChI Key： FRNQZKXLRLVWDV-UHFFFAOYSA-N
• SMILES： FC1C2=C(C=CC=1B1OC(C)(C)C(C)(C)O1)N(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 363.2017167Da
• Monoisotopic Mass: 363.2017167Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48Ų

Additional information on tert-butyl 4-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indoline-1-carboxylate

Comprehensive Guide to tert-butyl 4-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indoline-1-carboxylate (CAS No. 1337533-32-0)

tert-butyl 4-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indoline-1-carboxylate (CAS No. 1337533-32-0) is a highly specialized boronic ester derivative widely used in pharmaceutical research and organic synthesis. This compound belongs to the indoline class and features a dioxaborolane moiety, making it a valuable intermediate in Suzuki-Miyaura cross-coupling reactions, a popular topic in modern synthetic chemistry.

The molecular structure of tert-butyl 4-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indoline-1-carboxylate includes a fluoro substituent and a tert-butyl carbamate group, which enhance its stability and reactivity in various chemical transformations. Researchers often search for boron-containing compounds like this due to their applications in drug discovery, particularly in the development of kinase inhibitors and cancer therapeutics, which are trending topics in medicinal chemistry.

One of the key advantages of CAS No. 1337533-32-0 is its role in Pd-catalyzed coupling reactions, a frequently searched term in synthetic chemistry forums. The dioxaborolane group acts as a protecting group for boronic acids, improving handling and storage stability. This feature is particularly important for researchers working on high-throughput screening and combinatorial chemistry, areas that have gained significant attention in recent years.

The 4-fluoro substitution on the indoline ring makes this compound particularly interesting for structure-activity relationship (SAR) studies. Fluorine incorporation is a hot topic in drug design, as it can significantly alter a molecule's metabolic stability, lipophilicity, and bioavailability. Many researchers searching for fluorinated building blocks or organofluorine compounds will find this compound relevant to their work.

In pharmaceutical applications, tert-butyl 4-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indoline-1-carboxylate serves as a crucial intermediate in the synthesis of various biologically active molecules. The tert-butyloxycarbonyl (Boc) protecting group is another valuable feature, allowing for selective deprotection during multi-step syntheses. This aspect is particularly important for researchers investigating peptide mimetics or small molecule drugs, which are currently popular search terms in drug discovery circles.

The compound's molecular weight and physicochemical properties make it suitable for various analytical techniques, including HPLC purification and mass spectrometry analysis. These techniques are frequently discussed in chemistry forums and are common search terms for researchers working with similar compounds. The stability of the dioxaborolane moiety under various conditions is another aspect that attracts significant research interest.

From a synthetic chemistry perspective, CAS No. 1337533-32-0 offers several advantages. The pinacol boronic ester group is more stable than free boronic acids, addressing a common challenge in cross-coupling chemistry. This stability makes the compound particularly valuable for researchers working on automated synthesis platforms or flow chemistry applications, which are currently trending topics in process chemistry.

The growing interest in targeted protein degradation and PROTAC technology has increased demand for specialized building blocks like tert-butyl 4-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indoline-1-carboxylate. These emerging fields frequently require heterocyclic boronic esters for linker construction, making this compound relevant to cutting-edge research areas that generate significant online search traffic.

Quality control of 1337533-32-0 typically involves NMR spectroscopy and chromatographic analysis, techniques that are commonly searched by quality assurance professionals in the pharmaceutical industry. The compound's crystalline nature and defined melting point facilitate characterization and purity assessment, important considerations for researchers who frequently search for characterization methods of synthetic intermediates.

In conclusion, tert-butyl 4-fluoro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indoline-1-carboxylate (CAS No. 1337533-32-0) represents a versatile and valuable building block in modern organic synthesis and drug discovery. Its unique combination of fluorine substitution, boronic ester functionality, and Boc protection makes it particularly useful for researchers working on innovative therapeutic agents and advanced synthetic methodologies. As the pharmaceutical industry continues to explore new chemical space, compounds like this will remain in high demand, driving continued interest and search activity in scientific and industrial communities.